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Compound of Interest

Compound Name: Titanous chloride

Cat. No.: B8796217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the safe and effective handling of

air-sensitive titanium trichloride (TiCl3) in a laboratory setting. Adherence to these procedures

is critical to ensure operator safety, maintain the integrity of the reagent, and achieve

reproducible experimental outcomes.

Introduction to Titanium Trichloride and its Air
Sensitivity
Titanium trichloride is a highly reactive inorganic compound that serves as a powerful reducing

agent and a catalyst in various chemical transformations, including polymerization and organic

synthesis.[1] It is extremely sensitive to atmospheric oxygen and moisture, reacting violently

with water and being pyrophoric, especially in its finely divided form.[1] Exposure to air can

lead to rapid decomposition, rendering the reagent inactive and potentially creating hazardous

byproducts. Therefore, all manipulations involving TiCl3 must be performed under an inert

atmosphere, such as nitrogen or argon, using specialized equipment like a glovebox or a

Schlenk line.

Essential Safety Precautions and Personal
Protective Equipment (PPE)
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Handling TiCl3 poses significant health and safety risks. It is corrosive and can cause severe

burns to the skin, eyes, and respiratory tract.[2][3][4] Ingestion can lead to severe internal

damage.

Before commencing any work with TiCl3, a thorough risk assessment must be conducted.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles and a face shield are mandatory.

Hand Protection: Fire-resistant gloves (e.g., Nomex®) worn over chemical-resistant gloves

(e.g., nitrile or neoprene) are recommended.

Body Protection: A flame-resistant lab coat is essential.

Respiratory Protection: In situations where the fume hood sash cannot be lowered

sufficiently or when there is a risk of inhalation, a full-face respirator with an appropriate

cartridge should be used.

Emergency Procedures:

Ensure that a safety shower and an eyewash station are immediately accessible.

In case of skin contact, immediately flush the affected area with copious amounts of water for

at least 15 minutes and seek medical attention.[2]

In case of eye contact, immediately flush with water for at least 15 minutes and seek urgent

medical attention.[2]

Familiarize yourself with the location and use of a Class D fire extinguisher, suitable for

combustible metals. Do not use water, carbon dioxide, or foam extinguishers on a TiCl3 fire.

Quantitative Data for Titanium Trichloride

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://m.youtube.com/watch?v=b5KHkpEez28
https://chem.libretexts.org/Courses/Sewanee%3A_The_University_of_the_South/Organic_Chemistry_Lab_Textbook/03%3A_General_Techniques_for_Lab/3.01%3A_Transferring_and_Weighting_Methods
https://pubs.acs.org/doi/10.1021/acs.inorgchem.3c01249
https://m.youtube.com/watch?v=b5KHkpEez28
https://m.youtube.com/watch?v=b5KHkpEez28
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8796217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula TiCl3 [1]

Molar Mass 154.225 g/mol

Appearance Dark violet, crystalline solid

Melting Point 440 °C (decomposes)

Density 2.64 g/cm³

Solubility

Soluble in ethanol,

hydrochloric acid. Insoluble in

ether and benzene.

[5]

Reactivity

Reacts violently with water.

Spontaneously flammable in

air.

[1]

Experimental Setup and Protocols
The successful manipulation of TiCl3 hinges on the rigorous exclusion of air and moisture. This

is primarily achieved using either a glovebox or a Schlenk line.

Glovebox Technique
A glovebox provides a sealed environment with a continuously purified inert atmosphere

(typically nitrogen or argon), maintaining very low levels of oxygen and water (often <1 ppm). It

is the preferred method for handling solid TiCl3 and for procedures requiring intricate

manipulations.

Protocol for Weighing and Transferring Solid TiCl3 in a Glovebox:

Preparation:

Ensure the glovebox atmosphere is stable with oxygen and water levels below 1 ppm.

Bring all necessary, dry, and clean glassware (e.g., vials, spatulas, flasks) and equipment

(e.g., balance) into the glovebox antechamber.
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Cycle the antechamber at least three times (evacuate and refill with inert gas) to remove

atmospheric contaminants.

Weighing:

Inside the glovebox, place a tared weighing boat or vial on the balance.

Carefully open the TiCl3 container. To minimize exposure of the bulk material, do not leave

the container open for extended periods.

Using a clean, dry spatula, transfer the desired amount of TiCl3 to the weighing boat.

Securely close the main TiCl3 container immediately after dispensing.

Record the mass.

Transfer:

Carefully add the weighed TiCl3 to the reaction flask or receiving vessel. A powder funnel

can be used to aid the transfer into narrow-necked flasks.

If any residue remains on the weighing boat, it can be rinsed into the flask with a small

amount of anhydrous solvent that will be used in the reaction.

Schlenk Line Technique
A Schlenk line is a dual-manifold apparatus that allows for the manipulation of air-sensitive

compounds under vacuum or a positive pressure of inert gas. It is a versatile tool for reactions,

filtrations, and solvent removal.

Protocol for Preparing a Solution of TiCl3 using a Schlenk Line:

Glassware Preparation:

Assemble the required Schlenk flask, ensuring all ground glass joints are lightly greased

and sealed.

Connect the flask to the Schlenk line via flexible tubing.
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Evacuate the flask under high vacuum and then refill with inert gas. Repeat this "evacuate-

refill" cycle at least three times to ensure an inert atmosphere. Gently heating the flask

with a heat gun during evacuation can help remove adsorbed moisture.

Solid Transfer (under a positive flow of inert gas):

Weigh the TiCl3 in a glovebox and seal it in a container that can be attached to the

Schlenk line (e.g., a solid addition tube or a flask with a sidearm).

Alternatively, for a rapid, less precise addition, briefly remove the stopper from the Schlenk

flask while maintaining a strong positive flow of inert gas out of the neck of the flask.

Quickly add the TiCl3 using a powder funnel and immediately reseal the flask. This

method carries a higher risk of atmospheric contamination.

Solvent Addition:

Use anhydrous, deoxygenated solvent. Solvents should be purified using a solvent

purification system or by distillation from an appropriate drying agent.

Transfer the solvent to the Schlenk flask containing the TiCl3 via a cannula or a gas-tight

syringe.

To perform a cannula transfer, pressurize the solvent storage flask with inert gas and

insert one end of a double-tipped needle (cannula) into the solvent and the other end into

the reaction flask. The pressure difference will drive the solvent transfer.

Stir the mixture until the TiCl3 is fully dissolved. TiCl3 solutions in solvents like THF are

often blue.

Diagrams
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Experimental Workflow for Handling TiCl3
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Caption: Workflow for handling air-sensitive TiCl3.
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Schlenk Line Solvent Transfer
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Caption: Cannula transfer of solvent on a Schlenk line.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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